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Compound of Interest

Compound Name: t-Boc-Aminooxy-PEG3-alcohol

Cat. No.: B1681948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of t-Boc-Aminooxy-
PEG3-alcohol in Dimethyl Sulfoxide (DMSO), a crucial parameter for its application in research

and drug development. This document details the available solubility data, provides an

experimental protocol for solubility determination, and outlines essential safety and handling

procedures.

Core Concepts and Properties
t-Boc-Aminooxy-PEG3-alcohol is a heterobifunctional linker molecule widely used in

bioconjugation and drug delivery. Its structure comprises a tert-butyloxycarbonyl (t-Boc)

protected aminooxy group, a short polyethylene glycol (PEG) spacer (n=3), and a terminal

alcohol functional group. The PEG spacer enhances the aqueous solubility and biocompatibility

of conjugates, while the protected aminooxy and alcohol moieties allow for sequential and

specific conjugation to other molecules.[1][2]

The solubility of this compound in DMSO is a critical factor for its use in various applications,

including the preparation of stock solutions for in vitro and in vivo studies.

Solubility Data
Multiple chemical suppliers confirm that t-Boc-Aminooxy-PEG3-alcohol is soluble in DMSO.

[3] However, specific quantitative solubility data (e.g., mg/mL or molarity) is not readily available
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in the public domain. The information available is summarized in the table below.

Compound Solvent Solubility
Quantitative
Data

Source

t-Boc-Aminooxy-

PEG3-alcohol
DMSO Soluble Not Provided BroadPharm[3]

t-Boc-Aminooxy-

PEG3-alcohol
DCM Soluble Not Provided BroadPharm[3]

t-Boc-Aminooxy-

PEG3-alcohol
DMF Soluble Not Provided BroadPharm[3]

t-Boc-Aminooxy-

PEG3-bromide
DMSO Soluble Not Provided

MedKoo

Biosciences

Experimental Protocol: Determination of Solubility
in DMSO
The following is a general protocol for determining the solubility of a compound in DMSO,

adapted for t-Boc-Aminooxy-PEG3-alcohol. This method is based on the principle of titration

until the point of saturation, observed as persistent opalescence or precipitation.

Materials:

t-Boc-Aminooxy-PEG3-alcohol

Anhydrous DMSO

Vortex mixer

Magnetic stirrer and stir bar

Analytical balance

Calibrated micropipettes

Glass vials
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Procedure:

Preparation of a Saturated Solution:

Accurately weigh a known amount of t-Boc-Aminooxy-PEG3-alcohol (e.g., 10 mg) and

place it into a clean, dry glass vial.

Add a small, measured volume of DMSO (e.g., 100 µL) to the vial.

Vortex the mixture vigorously for 1-2 minutes.

If the solid dissolves completely, add another known weight of the compound and repeat

the process until a small amount of undissolved solid remains.

Equilibration:

Place the vial containing the saturated solution on a magnetic stirrer and stir at room

temperature for a predetermined period (e.g., 24 hours) to ensure equilibrium is reached.

Separation of the Saturated Solution:

Centrifuge the vial at high speed to pellet the undissolved solid.

Carefully collect the supernatant (the saturated DMSO solution) using a calibrated

micropipette, ensuring no solid particles are transferred.

Quantification:

The concentration of the compound in the supernatant can be determined using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) with a

standard curve or by gravimetric analysis after solvent evaporation.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for preparing a stock solution of t-Boc-
Aminooxy-PEG3-alcohol in DMSO.
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Workflow for Preparing a DMSO Stock Solution
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Caption: A flowchart illustrating the steps for preparing a stock solution of t-Boc-Aminooxy-
PEG3-alcohol in DMSO.
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Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for t-Boc-Aminooxy-PEG3-alcohol is not widely

available, the following precautions are recommended based on the handling of similar

PEGylated and Boc-protected compounds.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves, such as nitrile gloves.

Body Protection: A laboratory coat should be worn.

Handling:

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of dust or vapors.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is -20°C.[2][3]

Protect from light and moisture.

Logical Relationship of Compound Properties
The following diagram illustrates the relationship between the structural components of t-Boc-
Aminooxy-PEG3-alcohol and its key properties.
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Structure-Property Relationship
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Caption: A diagram showing how the structural components of t-Boc-Aminooxy-PEG3-
alcohol contribute to its key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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